Cas no 105579-84-8 (Dibenzyl Tetradecanedioate)
Dibenzyl Tetradecanedioate structure
Product Name:Dibenzyl Tetradecanedioate
CAS No:105579-84-8
MF:C28H38O4
MW:438.598928928375
CID:1156360
PubChem ID:71333620
Update Time:2025-04-20
Dibenzyl Tetradecanedioate Chemical and Physical Properties
Names and Identifiers
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- Dibenzyl Tetradecanedioate
- 105579-84-8
- DTXSID00761846
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- Inchi: 1S/C28H38O4/c29-27(31-23-25-17-11-9-12-18-25)21-15-7-5-3-1-2-4-6-8-16-22-28(30)32-24-26-19-13-10-14-20-26/h9-14,17-20H,1-8,15-16,21-24H2
- InChI Key: SPSKZDHAEDASDG-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C(CCCCCCCCCCCCC(=O)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 438.27714
- Monoisotopic Mass: 438.27700969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 32
- Rotatable Bond Count: 19
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Dibenzyl Tetradecanedioate Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
105579-84-8 (Dibenzyl Tetradecanedioate) Related Products
- 31161-71-4(Tetradecanoic acid,phenylmethyl ester)
- 103-40-2(Succinic Acid Monobenzyl Ester)
- 140-24-9(Dibenzyl sebacate)
- 103-43-5(dibenzyl succinate)
- 5396-89-4(Benzyl acetoacetate)
- 103-38-8(Benzyl isovalerate FCC)
- 103-37-7(Benzyl butyrate)
- 3089-55-2(Benzyl octyl adipate)
- 2451-84-5(Dibenzyl adipate)
- 189625-51-2(Octadecanedioic acid,1-(phenylmethyl) ester)
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